Cas no 2172441-99-3 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
• CAS No: 2172441-99-3
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6518656
• PubChem ID: 165552859
• Update Time: 2025-08-04

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
• 2172441-99-3
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
• EN300-1490531

• Inchi： 1S/C24H27N3O6/c1-15(23(30)31)10-11-25-21(28)12-26-22(29)13-27-24(32)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,28)(H,26,29)(H,27,32)(H,30,31)
• InChI Key： BSELKMGPTVMKOA-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCCC(C(=O)O)C)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid

Research Briefing on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS: 2172441-99-3)

In recent years, the compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS: 2172441-99-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it an essential building block for the creation of novel therapeutic agents, particularly in the areas of targeted drug delivery and bioconjugation.

The primary objective of recent studies has been to explore the synthetic applications and biological activities of this compound. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the molecule. The Fmoc group, a key component of this compound, serves as a protective group during peptide synthesis, ensuring high yield and purity of the final product. This has been particularly valuable in the development of peptide-based drugs, where precision in molecular assembly is critical.

Recent findings highlight the compound's utility in the synthesis of complex peptides with potential therapeutic applications. For instance, studies have demonstrated its effectiveness in creating peptide conjugates that target specific cellular pathways, offering new avenues for treating diseases such as cancer and autoimmune disorders. The methylbutanoic acid moiety further enhances the molecule's stability and bioavailability, making it a promising candidate for further preclinical evaluation.

In addition to its synthetic applications, researchers have also investigated the pharmacokinetic properties of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid. Preliminary data suggest that the compound exhibits favorable absorption and distribution profiles, with minimal toxicity observed in in vitro and in vivo models. These findings underscore its potential as a versatile tool in medicinal chemistry, capable of bridging the gap between laboratory synthesis and clinical application.

Looking ahead, ongoing research aims to expand the scope of this compound's applications, particularly in the design of next-generation biopharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into tangible therapeutic solutions. As the field continues to evolve, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid is poised to remain at the forefront of innovation in chemical biology and drug development.